Cas no 82815-61-0 (3-(propan-2-yl)[1]benzofuro[2,3-g]cinnolin-4-amine)

• Product name: 3-(propan-2-yl)[1]benzofuro[2,3-g]cinnolin-4-amine
• CAS No: 82815-61-0
• MF: C₁₇H₁₅N₃O
• MW: 277.3205
• CID: 988202
• PubChem ID: 335739

3-(propan-2-yl)[1]benzofuro[2,3-g]cinnolin-4-amine Chemical and Physical Properties

Names and Identifiers

• 3-(propan-2-yl)[1]benzofuro[2,3-g]cinnolin-4-amine
• 3-propan-2-yl-[1]benzofuro[2,3-g]cinnolin-4-amine
• NSC-346564
• 82815-61-0
• NSC346564
• DTXSID10319534

• Inchi： InChI=1S/C17H15N3O/c1-9(2)17-16(18)12-8-15-11(7-13(12)19-20-17)10-5-3-4-6-14(10)21-15/h3-9H,1-2H3,(H2,18,19)
• InChI Key： DUXPALWYOOSLHY-UHFFFAOYSA-N
• SMILES： CC(C)C1=C(C2=C(C=C3C4=CC=CC=C4OC3=C2)N=N1)N

Computed Properties

• Exact Mass: 277.121512110g/mol
• Monoisotopic Mass: 277.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 388
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 64.9Ų